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Compound of Interest

Compound Name: D-Ribose-d2

Cat. No.: B15139421

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of D-Ribose-d2, a deuterated form of D-Ribose. While D-Ribose-d2 is
not classified as a hazardous substance, adhering to proper safety protocols is crucial to
minimize any potential risks and ensure a safe laboratory environment.[1] The health and
safety information for D-Ribose-d2 is generally considered to be similar to its unlabeled
counterpart, D-Ribose.[2]

Personal Protective Equipment (PPE) and Handling

When working with D-Ribose-d2, standard laboratory practices and appropriate personal
protective equipment are necessary to prevent potential irritation and ensure safe handling.
Although not considered hazardous, direct contact with the compound in its solid form or as a
solution should be avoided.

Recommended Personal Protective Equipment:

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to
protect against accidental splashes or airborne particles.[2][3]

» Hand Protection: Disposable nitrile gloves are the minimum requirement for handling D-
Ribose-d2 to prevent skin contact.[3] If prolonged contact is anticipated, consider wearing
more robust gloves.
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» Body Protection: A standard laboratory coat should be worn to protect clothing and skin from
potential spills.[4]

o Respiratory Protection: In situations where dust may be generated, such as when weighing
or transferring the solid compound, a NIOSH-approved particulate respirator is
recommended to prevent inhalation.[2][5]

General Handling Procedures:

Ventilation: Work in a well-ventilated area. If dust is likely to be generated, use a chemical
fume hood.[6]

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing
in dust from the compound.[6][7]

e Minimize Contact: Limit all unnecessary personal contact with the chemical.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling D-Ribose-d2, before
breaks, and at the end of the workday.[2]

Hazard and Protection Summary
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Personal Protective ] .
Hazard ) First Aid Measures
Equipment (PPE)

May cause eye irritation.[2]

Immediately flush eyes with

Safety glasses with side plenty of water for at least 15
Eye Contact shields or chemical safety minutes, occasionally lifting the
goggles.[2] upper and lower eyelids. Seek

medical attention if irritation
persists.[6][7]

May cause skin irritation.[2]

o Wash the affected area with
) Nitrile gloves and a laboratory
Skin Contact soap and plenty of water.
coat.[2][4] ) )
Remove contaminated clothing

and wash it before reuse.[2][6]

May cause respiratory tract

] ] irritation.[2] Move the individual
Work in a well-ventilated area. ] o
to fresh air. If breathing is
) Use a NIOSH-approved o ]
Inhalation ] ) ) difficult, provide oxygen. If not
respirator if dust is generated.

[2][5]

breathing, give artificial
respiration. Seek medical
attention.[6][7]

May be harmful if swallowed.
[2] Do NOT induce vomiting. If
) ) the person is conscious, rinse
_ Do not eat, drink, or smoke in _ _
Ingestion their mouth with water. Never
the laboratory.[6] ] ]
give anything by mouth to an
unconscious person. Seek

medical attention.[6][7]

Experimental Workflow for Handling D-Ribose-d2

The following diagram outlines the standard workflow for handling D-Ribose-d2 in a laboratory
setting, from preparation to disposal.
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Caption: Standard laboratory workflow for handling D-Ribose-d2.
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Disposal Plan

Proper disposal of D-Ribose-d2 and any associated waste is critical to maintaining a safe
laboratory and protecting the environment.

Operational Disposal Plan:

o Waste Segregation: All materials contaminated with D-Ribose-d2, including unused product,
solutions, and contaminated consumables (e.g., gloves, weighing paper), should be
collected in a designated and clearly labeled waste container.

o Container Labeling: The waste container must be labeled in accordance with your
institution's and local regulations for non-hazardous chemical waste.

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated area,
away from incompatible materials.

o Final Disposal: Dispose of the chemical waste through your institution's environmental health
and safety (EHS) office or a licensed professional waste disposal service.[2] Adhere to all
federal, state, and local environmental regulations.[1][2] Do not dispose of D-Ribose-d2
down the drain.[2]

By following these guidelines, researchers can safely handle D-Ribose-d2, ensuring the
integrity of their experiments and the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.china-zhufengchem.com/blog/what-personal-protective-equipment-is-needed-when-handling-dmdpb-cas-909780.html
https://www.china-zhufengchem.com/blog/what-personal-protective-equipment-is-needed-when-handling-dmdpb-cas-909780.html
https://www.southwest.tn.edu/ehs/msds/1-10/2-Deoxy-D-ribose.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY29072-100.pdf
https://www.benchchem.com/product/b15139421#personal-protective-equipment-for-handling-d-ribose-d2
https://www.benchchem.com/product/b15139421#personal-protective-equipment-for-handling-d-ribose-d2
https://www.benchchem.com/product/b15139421#personal-protective-equipment-for-handling-d-ribose-d2
https://www.benchchem.com/product/b15139421#personal-protective-equipment-for-handling-d-ribose-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

